1-Cyclopentyl-4-(4-nitrophenoxy)piperidine

• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• IUPAC Name: 1-cyclopentyl-4-(4-nitrophenoxy)piperidine
• InChI: InChI=1S/C16H22N2O3/c19-18(20)14-5-7-15(8-6-14)21-16-9-11-17(12-10-16)13-3-1-2-4-13/h5-8,13,16H,1-4,9-12H2
• InChI Key: FLMRWMXFSGTJHC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCC(CC2)OC3=CC=C(C=C3)[N+](=O)[O-]

Description

1-Cyclopentyl-4-(4-nitrophenoxy)piperidine is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-nitrophenoxy)piperidine (1.03 g, 4.65 mmol) and cyclopentanone (783 mg, 9.31 mmol) were dissolved in a 0.5M methanol solution (20 mL) of zinc(II) chloride and sodium cyanoborohydride, and stirred at room temperature for 10 hours. The solvent was distilled off under reduced pressure, ethyl acetate and 1N sodium hydroxide aqueous solution were added, the mixture was extracted with ethyl acetate, and the organic phase washed with distilled water. After drying with anhydrous sodium sulfate, the product was concentrated, and the target compound (1.31 g, 96%) was thereby obtained as a light brown solid.